Cas no 889584-30-9 (2-(2,6-Dimethylmorpholin-4-yl)acetamide)

• Product Name: 2-(2,6-Dimethylmorpholin-4-yl)acetamide
• CAS No: 889584-30-9
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5342108
• Update Time: 2025-10-11

2-(2,6-Dimethylmorpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethylmorpholin-4-yl)acetamide
• Z54753708
• 2-(2,6-Dimethylmorpholin-4-yl)acetamide

• Inchi： 1S/C8H16N2O2/c1-6-3-10(5-8(9)11)4-7(2)12-6/h6-7H,3-5H2,1-2H3,(H2,9,11)
• InChI Key： QGNKMYCVNFQBOD-UHFFFAOYSA-N
• SMILES： O1C(C)CN(CC(N)=O)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: -0.3
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,6-Dimethylmorpholin-4-yl)acetamide

Professional Introduction to 2-(2,6-Dimethylmorpholin-4-yl)acetamide (CAS No. 889584-30-9)

2-(2,6-Dimethylmorpholin-4-yl)acetamide, a compound with the chemical identifier CAS No. 889584-30-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of 2-(2,6-Dimethylmorpholin-4-yl)acetamide incorporates a morpholine moiety, which is well-known for its role in enhancing the bioavailability and solubility of various pharmacological agents.

The morpholine ring in 2-(2,6-Dimethylmorpholin-4-yl)acetamide is particularly noteworthy as it provides a stable framework that can interact with biological targets in a highly specific manner. This feature makes it an attractive scaffold for the development of novel therapeutic agents. Recent studies have highlighted the importance of morpholine derivatives in the design of drugs targeting neurological and cardiovascular diseases. The presence of two methyl groups at the 2 and 6 positions further modulates the electronic properties of the ring, influencing its interactions with biological receptors.

In the realm of drug discovery, 2-(2,6-Dimethylmorpholin-4-yl)acetamide has been explored for its potential as an intermediate in synthesizing more complex molecules. Its ability to serve as a building block for larger pharmacophores is particularly valuable in medicinal chemistry. Researchers have leveraged its structural flexibility to develop compounds with enhanced pharmacokinetic profiles. For instance, studies have demonstrated that derivatives of this compound exhibit improved oral bioavailability and reduced metabolic clearance, making them promising candidates for clinical development.

The synthesis of 2-(2,6-Dimethylmorpholin-4-yl)acetamide involves a series of well-defined chemical transformations that highlight its synthetic accessibility. The reaction pathway typically begins with the condensation of acetamide with a suitable morpholine derivative under controlled conditions. This process requires precise control over temperature and pH to ensure high yield and purity. Advances in catalytic methods have further refined these synthetic routes, enabling more efficient production scales suitable for industrial applications.

One of the most compelling aspects of 2-(2,6-Dimethylmorpholin-4-yl)acetamide is its potential therapeutic applications. Preliminary research has suggested that this compound may exhibit properties relevant to the treatment of inflammation and pain management. The morpholine moiety's ability to modulate enzyme activity has been linked to its anti-inflammatory effects. Additionally, studies have indicated that derivatives of this compound may interact with neurotransmitter receptors, offering insights into their potential use in managing neurological disorders.

The pharmacological profile of 2-(2,6-Dimethylmorpholin-4-yl)acetamide continues to be an area of active investigation. Researchers are employing advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations to better understand its interactions at the molecular level. These studies are crucial for optimizing drug design and improving therapeutic efficacy. The integration of machine learning algorithms has also accelerated the discovery process by predicting potential drug candidates based on structural features similar to those found in successful therapeutics.

In conclusion, 2-(2,6-Dimethylmorpholin-4-yl)acetamide (CAS No. 889584-30-9) represents a promising compound in pharmaceutical chemistry with significant potential for further development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in the next generation of medicinal agents.